Methyl 3-formylimidazo[1,5-a]pyridine-1-carboxylate

• IUPAC Name: methyl 3-formylimidazo[1,5-a]pyridine-1-carboxylate
• InChI: InChI=1S/C10H8N2O3/c1-15-10(14)9-7-4-2-3-5-12(7)8(6-13)11-9/h2-6H,1H3
• InChI Key: JAECLEINWMZAOD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C=CC=CN2C(=N1)C=O
• Molecular Formula: C10H8N2O3
• DSSTOX Substance ID: DTXSID501224323
• Molecular Weight: 204.18 g/mol
• CAS RN: 1039356-95-0

Description

“Methyl 3-formylimidazo[1,5-a]pyridine-1-carboxylate” is a chemical compound with the CAS Number: 1039356-95-0. It has a linear formula of C10H8N2O3. The compound is typically a yellow to brown solid.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C10H8N2O3/c1-15-10(14)9-7-4-2-3-5-12(7)8(6-13)11-9/h2-6H,1H3. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 204.19. It is a yellow to brown solid. The compound should be stored at 2-8°C.

Scientific Research Applications

Synthesis and Pharmacological Potential

• The development of heterocyclic compounds, including imidazo[1,5-a]pyridine derivatives, has been explored for their anti-inflammatory, analgesic, and antipyretic activities. Researchers have synthesized various carboxylic acids and esters within this framework, demonstrating significant pharmacological potential (Abignente et al., 1982; Di Chiacchio et al., 1998).

Catalysis and Synthetic Applications

• Innovative catalytic approaches have been employed to formylate imidazo[1,2-a]pyridines, using iron(III) catalysts and dimethyl sulfoxide (DMSO) as both the carbonyl source and solvent. This method facilitates the direct generation of 3-formylimidazo[1,2-a]pyridine derivatives, showcasing the versatility of these frameworks in synthetic chemistry (Shijian et al., 2016).

Novel Heterocyclic Systems

• Research has also been directed towards creating new heterocyclic systems containing the imidazo[1,5-a]pyridine moiety. For instance, one-pot syntheses involving ionic liquids have led to the efficient creation of 3-aminoimidazo[1,2-a]pyridines, highlighting the broad applicability of these structures in developing novel compounds with potential biological activity (Shaabani et al., 2006).

Material Science and Dye Development

• The imidazo[1,5-a]pyridine framework has been utilized in the design of new unsymmetrical squaraine dyes, offering promising applications in material sciences, particularly in photodynamic therapy (PDT). These studies underscore the structural adaptability of the imidazo[1,5-a]pyridine core in synthesizing compounds with significant electronic and optical properties (Prostota et al., 2013).

Safety and Hazards

The compound has a signal word of “Warning” and is represented by the exclamation mark pictogram. Hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P280, P301, P301, P302, P305, P312, P338, P351, P352.